Cas no 1316221-17-6 (1-(3-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)-2,2-dimethylpropan-1-one)
1-(3-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)-2,2-dimethylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)-2,2-dimethylpropan-1-one
- 1-[3-(6-Chloro-2-methyl-pyrimidin-4-yl)-piperidin-1-yl]-2,2-dimethyl-propan-1-one
- 1-[3-(6-chloro-2-methylpyrimidin-4-yl)piperidin-1-yl]-2,2-dimethylpropan-1-one
-
- MDL: MFCD19691591
- Inchi: 1S/C15H22ClN3O/c1-10-17-12(8-13(16)18-10)11-6-5-7-19(9-11)14(20)15(2,3)4/h8,11H,5-7,9H2,1-4H3
- InChI Key: FQXPXWQGZGTEAQ-UHFFFAOYSA-N
- SMILES: ClC1=CC(C2CCCN(C(C(C)(C)C)=O)C2)=NC(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 356
- Topological Polar Surface Area: 46.1
1-(3-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)-2,2-dimethylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 067353-250mg |
1-[3-(6-Chloro-2-methyl-pyrimidin-4-yl)-piperidin-1-yl]-2,2-dimethyl-propan-1-one |
1316221-17-6 | 250mg |
$363.00 | 2023-09-06 | ||
| Chemenu | CM493770-1g |
1-(3-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)-2,2-dimethylpropan-1-one |
1316221-17-6 | 97% | 1g |
$557 | 2024-08-02 |
1-(3-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)-2,2-dimethylpropan-1-one Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-(3-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)-2,2-dimethylpropan-1-one
Professional Introduction to Compound with CAS No. 1316221-17-6 and Product Name: 1-(3-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)-2,2-dimethylpropan-1-one
The compound in question, identified by the CAS number 1316221-17-6, is a sophisticated organic molecule with significant implications in the field of pharmaceutical chemistry. Its molecular structure, featuring a piperidine ring linked to a 6-chloro-2-methylpyrimidine moiety, and terminated with a 2,2-dimethylpropan-1-one group, positions it as a versatile intermediate in the synthesis of biologically active agents. This introduction aims to provide a comprehensive overview of the compound's chemical properties, potential applications, and its relevance in contemporary research.
At the core of this compound's utility lies its ability to serve as a building block for more complex pharmacophores. The piperidine scaffold is widely recognized for its presence in numerous FDA-approved drugs due to its favorable pharmacokinetic properties and ability to interact with biological targets. Specifically, the nitrogen-containing heterocycle enhances solubility and metabolic stability, making it an attractive component in drug design. The introduction of the 6-chloro-2-methylpyrimidine substituent further expands its synthetic potential by enabling nucleophilic substitution reactions, which are pivotal in constructing more intricate molecular architectures.
The terminal 2,2-dimethylpropan-1-one (isobutyl ketone) moiety adds another layer of reactivity, allowing for further functionalization through condensation reactions or as a precursor in Michael addition protocols. This combination of structural features makes the compound particularly valuable in medicinal chemistry pipelines where rapid diversification of molecular libraries is essential. Recent advances in computational chemistry have also highlighted this compound's role as a candidate for virtual screening, leveraging its structural motifs to identify novel drug candidates.
In the realm of contemporary pharmaceutical research, there is growing interest in developing small molecules that modulate enzyme activity through allosteric inhibition. The piperidine-pyrimidine hybrid structure found in this compound bears resemblance to known enzyme inhibitors, particularly those targeting kinases and phosphodiesterases. Preliminary computational studies suggest that subtle modifications around the piperidin-1-yl group could enhance binding affinity to specific therapeutic targets. Such insights are derived from machine learning models trained on large datasets of bioactive compounds, underscoring the importance of high-quality intermediates like this one.
Moreover, the presence of the chloro substituent on the pyrimidine ring opens avenues for exploring different chemical transformations. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups, expanding the compound's utility in constructing more complex scaffolds. These reactions are often coupled with transition-metal catalysis to achieve regioselective modifications, which are critical for optimizing drug-like properties such as bioavailability and target specificity.
The synthesis of this compound exemplifies modern synthetic strategies that prioritize efficiency and scalability. Multi-step routes often incorporate protecting group strategies to ensure regioselectivity during functionalization. Advances in flow chemistry have also enabled continuous production methods for such intermediates, reducing batch-to-batch variability and improving overall yields. Such innovations are essential for bridging the gap between academic research and industrial-scale pharmaceutical manufacturing.
From a biological perspective, derivatives of this compound have shown promise in preclinical models as modulators of central nervous system (CNS) pathways. The 6-chloro-2-methylpyrimidine moiety is known to interact with certain neurotransmitter receptors, making it a candidate for treating neurological disorders such as epilepsy or cognitive impairments. While extensive clinical data is still under development, these early findings underscore the importance of structural diversity in drug discovery programs.
The role of this compound extends beyond traditional small-molecule drug development into agrochemical applications. Pyrimidine-based heterocycles are frequently employed in crop protection agents due to their ability to interfere with metabolic pathways in pests while maintaining low toxicity to non-target organisms. The unique combination of functional groups present in this molecule could potentially lead to novel formulations that enhance efficacy while reducing environmental impact—a critical consideration in sustainable agriculture.
In conclusion,1-(3-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)-2,2-dimethylpropan-1-one represents a significant asset in synthetic chemistry and drug discovery pipelines. Its structural versatility allows for diverse functionalization strategies while its inherent pharmacological properties make it an attractive candidate for further exploration. As research methodologies continue to evolve—particularly with the integration of artificial intelligence and high-throughput screening—compounds like this will undoubtedly play a pivotal role in accelerating the development of next-generation therapeutics across multiple therapeutic areas.
1316221-17-6 (1-(3-(6-Chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)-2,2-dimethylpropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)